Cas no 2001254-17-5 (4-cyclobutyl-4-ethyl-3H,4H,5H,6H,7H-imidazo4,5-cpyridine)

• Product Name: 4-cyclobutyl-4-ethyl-3H,4H,5H,6H,7H-imidazo4,5-cpyridine
• CAS No: 2001254-17-5
• MF: C₁₂H₁₉N₃
• MW: 205.299362421036
• CID: 6388608
• PubChem ID: 165949692
• Update Time: 2025-05-18

4-cyclobutyl-4-ethyl-3H,4H,5H,6H,7H-imidazo4,5-cpyridine Chemical and Physical Properties

Names and Identifiers

• 4-cyclobutyl-4-ethyl-3H,4H,5H,6H,7H-imidazo4,5-cpyridine
• 2001254-17-5
• EN300-1075084
• 4-cyclobutyl-4-ethyl-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine

• Inchi： 1S/C12H19N3/c1-2-12(9-4-3-5-9)11-10(6-7-15-12)13-8-14-11/h8-9,15H,2-7H2,1H3,(H,13,14)
• InChI Key： OFUNLMGCJGHRLP-UHFFFAOYSA-N
• SMILES： N1CCC2=C(C1(CC)C1CCC1)N=CN2

Computed Properties

• Exact Mass: 205.157897619g/mol
• Monoisotopic Mass: 205.157897619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 40.7Ų

Additional information on 4-cyclobutyl-4-ethyl-3H,4H,5H,6H,7H-imidazo4,5-cpyridine

Compound CAS No. 2001254-17-5: 4-Cyclobutyl-4-Ethyl-3H,4H,5H,6H,7H-Imidazo[4,5-c]Pyridine

The compound with CAS No. 2001254-17-5, known as 4-cyclobutyl-4-ethyl-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine, is a structurally unique heterocyclic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the imidazopyridine family, which is a class of nitrogen-containing heterocycles with diverse applications in drug discovery and advanced materials development.

Imidazo[4,5-c]pyridine derivatives are characterized by their fused bicyclic structure, combining the properties of imidazole and pyridine rings. The presence of cyclobutyl and ethyl substituents in this compound introduces steric effects and electronic modifications that enhance its reactivity and stability. These features make it a promising candidate for applications in catalysis and drug design.

Recent studies have highlighted the potential of imidazo[4,5-c]pyridine derivatives as precursors for metal-free catalysts in organic synthesis. For instance, researchers have demonstrated that these compounds can facilitate the formation of carbon-carbon bonds under mild conditions. The cyclobutyl group in this compound plays a crucial role in stabilizing transition states during catalytic cycles.

In the context of drug discovery, imidazo[4,5-c]pyridines have shown potential as kinase inhibitors due to their ability to bind to ATP pockets on protein targets. The ethyl substituent in this compound enhances its lipophilicity, which is critical for membrane permeability and bioavailability.

From a synthetic perspective, the preparation of 4-cyclobutyl-4-ethyl-imidazo[4,5-c]pyridine involves a multi-step process that typically includes cyclization reactions under high temperature or microwave-assisted conditions. The optimization of reaction conditions has been a focus of recent research efforts to improve yield and purity.

Moreover, computational studies have provided insights into the electronic properties of this compound. Density functional theory (DFT) calculations reveal that the conjugated π-system of the imidazopyridine ring contributes significantly to its electronic conductivity. This property makes it a candidate for applications in organic electronics.

The integration of imidazo[4,5-c]pyridines into supramolecular assemblies has also been explored. These compounds can act as building blocks for self-assembled structures due to their ability to form hydrogen bonds and π–π interactions with other molecules.

In conclusion, CAS No. 2001254-17-5, or 4-cyclobutyl-4-ethyl-imidazo[4,5-c]pyridine, represents a versatile platform for exploring new chemical functionalities across multiple disciplines. Its unique structure and tunable properties position it as a valuable tool for advancing both fundamental research and applied technologies.